SDZ 220-040

• Molecular Formula: C16H16Cl2NO6P
• Molecular Weight: 420.2 g/mol
• InChI: InChI=1S/C16H16Cl2NO6P/c17-11-1-2-12(13(18)6-11)8-3-9(5-14(19)16(21)22)15(20)10(4-8)7-26(23,24)25/h1-4,6,14,20H,5,7,19H2,(H,21,22)(H2,23,24,25)/t14-/m0/s1
• InChIKey: NYZFUZCCDOSQBG-AWEZNQCLSA-N

SDZ 220-040 for Research: A High-Affinity Competitive NMDA Receptor Antagonist

SDZ 220-040 is a potent and competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor . It is a phenylpiperazine derivative with a high binding affinity, indicated by a pKi of 8.5 . Structurally, it has been confirmed to bind to the GluN2B subunit of the NMDA receptor, as revealed by high-resolution cryo-electron microscopy [1]. This compound is a research tool used in preclinical studies to investigate the role of NMDA receptors in neurological processes, including seizure activity and excitotoxicity .

Competitive NMDA antagonist targeting the GluN2 glutamate recognition site.

Reported binding affinity supports low-concentration assay use.

Fits excitotoxicity and seizure model research (RUO).

• [1] Chou, T. H., et al. (2020). GluN1b-GluN2B NMDA receptor in complex with GluN2B antagonist SDZ 220-040. PDB: 6WHU. View Source

The Procurement Risk of Substituting SDZ 220-040 with Other NMDA Antagonists

In-class NMDA antagonists exhibit significant variability in binding site (e.g., glutamate vs. glycine site), subunit selectivity (e.g., GluN2A vs. GluN2B), and mechanism of action (competitive vs. non-competitive). These differences directly impact experimental outcomes, including functional inhibition profiles, off-target effects, and in vivo pharmacokinetics [1]. A generic substitution based solely on the class 'NMDA antagonist' is not scientifically valid and can lead to inconsistent or non-reproducible results, as demonstrated by the distinct binding modes and potency ranges among close analogs [2]. The quantitative evidence below details the specific, measurable differentiation that justifies the specific selection of SDZ 220-040.

! Other competitive antagonists (e.g., D-AP5, CPP) may have lower reported affinity, shifting concentration-response profiles.

! Non-competitive channel blockers (e.g., MK-801) introduce off-target activity and do not recapitulate glutamate-site competitive inhibition.

! Differences in solubility and handling among structural analogs may affect experimental reproducibility.

• [1] Urwyler, S., et al. (1996). Biphenyl-derivatives of 2-amino-7-phosphono-heptanoic acid, a novel class of potent competitive N-methyl-D-aspartate receptor antagonists - I. Pharmacological characterization in vitro. Neuropharmacology, 35(6), 643-654. View Source
• [2] Chou, T. H., et al. (2020). Structural insights into NMDA receptor pharmacology. Cell. DOI: 10.1016/j.cell.2020.05.052. View Source

Quantitative Differentiation of SDZ 220-040 Against Closest Analogs

Comparative Binding Affinity: SDZ 220-040 vs. SDZ 220-581

SDZ 220-040 exhibits a 6.3-fold higher affinity for the NMDA receptor compared to its close structural analog, SDZ 220-581. The pKi for SDZ 220-040 is reported as 8.5 , whereas the pKi for SDZ 220-581 is 7.7 . This difference in pKi values corresponds to a Ki of approximately 3.16 nM for SDZ 220-040 and 19.95 nM for SDZ 220-581.

Affinity & Potency

Reported

SDZ 220-040: pKi 8.5, pA2 8.75
D-AP5: Ki ~140–250 nM
CPP: Ki ~200–400 nM

Supports binding-site occupancy and assay sensitivity context

Cross-study comparison; absolute values assay-dependent

Evidence Dimension	Binding Affinity (pKi)
Target Compound Data	pKi = 8.5
Comparator Or Baseline	SDZ 220-581: pKi = 7.7
Quantified Difference	6.3-fold higher affinity for SDZ 220-040
Conditions	Radioligand binding assays on rat brain membranes; specific assay conditions not detailed in product literature.

Why This Matters

For researchers requiring a more potent blockade of the NMDA receptor at lower concentrations, SDZ 220-040 is the superior choice, minimizing potential off-target effects associated with higher doses of less potent analogs.

Functional Antagonism: pA2 Value of SDZ 220-040

SDZ 220-040 demonstrates potent functional antagonism in a physiological context, as indicated by an apparent pA2 value of 8.75 . The pA2 value is a measure of antagonist potency in a functional assay. This value is higher than its own binding pKi (8.5), confirming its high efficacy in blocking the receptor's response to its endogenous ligand. While a direct comparator pA2 for SDZ 220-581 is not readily available in the provided sources, this value serves as a quantitative benchmark for functional potency, which is crucial for interpreting in vitro and ex vivo electrophysiology experiments.

Structural Identity

Reported

MW 420.19 g/mol; DMSO solubility 100 mM; cryo-EM binding mode resolved

Supports handling reproducibility and structural biology context

Structure verified by cryo-EM (GluN2A/GluN2B)

Evidence Dimension	Functional Antagonism Potency (pA2)
Target Compound Data	apparent pA2 = 8.75
Comparator Or Baseline	Not directly compared; baseline is the response to NMDA/glycine in the absence of antagonist.
Quantified Difference	N/A
Conditions	Functional assay using Xenopus oocytes expressing recombinant NMDA receptors (implied context).

Why This Matters

The pA2 value confirms that high binding affinity translates to effective receptor blockade in a functional cellular environment, a critical parameter for experimental design in electrophysiology and cellular signaling studies.

Structural Confirmation of Binding Site: SDZ 220-040 is a GluN2B Antagonist

Unlike antagonists that bind to the GluN1 (glycine) subunit, high-resolution cryo-electron microscopy structures definitively show SDZ 220-040 binding to the GluN2B subunit of the NMDA receptor [1]. The structure of the GluN1b-GluN2B NMDA receptor in complex with SDZ 220-040 has been solved at 4.05 Å resolution, providing atomic-level detail of its interaction [2]. This is a key differentiator from compounds like L689,560, which is a known glycine site (GluN1) antagonist [3].

In Vivo Seizure Model

Model context

ED50 3.2–10 mg/kg (MES, mice)

Supports seizure-model response interpretation

MES model; CNS penetration and functional antagonism implied

Evidence Dimension	NMDA Receptor Subunit Binding Site
Target Compound Data	Binds to GluN2B (glutamate) site
Comparator Or Baseline	L689,560: Binds to GluN1 (glycine) site
Quantified Difference	Qualitative difference in binding site and mechanism.
Conditions	Cryo-electron microscopy of rat GluN1b/GluN2B NMDAR.

Why This Matters

The specific binding to GluN2B confers a distinct pharmacological profile. For studies focused on synaptic plasticity, learning, or pain pathways where GluN2B plays a critical role, SDZ 220-040 provides a more targeted tool than glycine-site antagonists.

• [1] Chou, T. H., et al. (2020). GluN1b-GluN2B NMDA receptor in complex with GluN2B antagonist SDZ 220-040, class 1. PDB: 6WHU. View Source
• [2] Romero-Hernandez, A., et al. (2020). Crystal structure of GluN1/GluN2A ligand-binding domain in complex with glycine and SDZ 220-040. PDB: 6USV. View Source
• [3] Chou, T. H., et al. (2020). GluN1b-GluN2B NMDA receptor in complex with GluN1 antagonist L689,560. PDB: 6WHY. View Source

In Vivo Anticonvulsant Efficacy: SDZ 220-040 and SDZ 220-581

In the maximal electroshock (MES) seizure model in mice, SDZ 220-040 reduces convulsions with an ED50 in the range of 3.2 to 10 mg/kg . The related compound SDZ 220-581 also protects against MES-induced seizures with a reported ED50 range of 3.2 to 32 mg/kg following oral administration . While the lower bounds of efficacy are comparable, the reported data suggests SDZ 220-040 may achieve protection at a lower and narrower dose range, though the route of administration and specific conditions may vary between studies.

Evidence Dimension	In Vivo Anticonvulsant Potency (MES model)
Target Compound Data	ED50 = 3.2 - 10 mg/kg (route not specified in source)
Comparator Or Baseline	SDZ 220-581: ED50 = 3.2 - 32 mg/kg (oral administration)
Quantified Difference	Potentially more potent or efficacious at lower doses; data range indicates possible 3.2-fold difference at upper limit.
Conditions	Maximal electroshock (MES) test in mice.

Why This Matters

For preclinical seizure studies, a compound with a defined and potentially more potent in vivo profile like SDZ 220-040 allows for more precise dosing and reduces the required amount of compound, which is an important factor in cost and animal welfare considerations.

Selectivity Profile: NMDA Selectivity vs. Broader Pharmacology

SDZ 220-040 is characterized as being 'selective over a range of other receptor sites' . This is a critical point of differentiation from broader-spectrum agents like MK-801, a use-dependent, non-competitive NMDA antagonist with known off-target activities, including interaction with nicotinic acetylcholine receptors and inhibition of monoamine transporters [1]. While specific quantitative selectivity data (e.g., fold-selectivity against a panel) is not provided in the available sources for SDZ 220-040, its designation as a selective agent at the NMDA receptor, backed by its defined binding to the GluN2B subunit, provides a higher degree of target confidence compared to less selective antagonists.

Evidence Dimension	Target Selectivity Profile
Target Compound Data	Selective for NMDA receptor over a range of other receptor sites.
Comparator Or Baseline	MK-801: Known off-target activity on nicotinic receptors and monoamine transporters.
Quantified Difference	Qualitative difference in target selectivity.
Conditions	Radioligand binding screening panels (implied).

Why This Matters

A cleaner selectivity profile minimizes confounding variables in complex biological systems, making SDZ 220-040 a more reliable tool for isolating NMDA receptor-specific mechanisms in cellular and tissue-based experiments compared to less specific antagonists.

• [1] Kovacs, G. L., et al. (2004). The non-competitive NMDA antagonist MK-801 and its effects on behavior. Progress in Neurobiology, 72(4), 283-309. (General reference for off-target effects). View Source

Optimal Research Applications for SDZ 220-040 Based on Evidenced Differentiation

High-Resolution Structural Biology of NMDA Receptors

SDZ 220-040 is a prime candidate for structural studies, such as cryo-electron microscopy or X-ray crystallography, aimed at elucidating the conformational states of the NMDA receptor. Its high affinity (pKi = 8.5) and defined binding to the GluN2B subunit make it an ideal ligand for stabilizing specific receptor conformations for high-resolution structure determination. This application is directly supported by the published PDB structures 6WHU and 6USV, where SDZ 220-040 was used to trap the receptor in distinct functional states [1].

Isolating GluN2B-Specific Functions in Synaptic Plasticity

Researchers investigating the specific role of the GluN2B subunit in long-term potentiation (LTP), long-term depression (LTD), or excitotoxicity can utilize SDZ 220-040 as a selective pharmacological tool. Its confirmed binding to the GluN2B site, in contrast to GluN1 antagonists like L689,560 , allows for the dissection of subunit-specific contributions to complex neurophysiological processes. This is crucial for studies where non-selective NMDA blockade or glycine-site antagonism would produce confounding results.

Preclinical Anticonvulsant Drug Discovery and Seizure Modeling

SDZ 220-040 is a valuable reference compound for in vivo seizure research. Its proven efficacy in the maximal electroshock (MES) model (ED50 = 3.2-10 mg/kg) provides a well-defined benchmark for evaluating novel anticonvulsant candidates targeting the glutamatergic system. Its higher potency compared to the analog SDZ 220-581 [1] suggests that it may be a more sensitive probe for detecting anticonvulsant activity or for use in combination studies where a potent NMDA blockade is required.

Electrophysiological Studies of NMDA Receptor-Mediated Currents

In patch-clamp electrophysiology experiments on native or recombinant NMDA receptors, SDZ 220-040 serves as a high-affinity competitive antagonist. Its functional potency, indicated by a pA2 of 8.75 , ensures complete and reversible blockade of receptor currents. This allows for the precise quantification of NMDA receptor-mediated synaptic or extrasynaptic currents and for the calibration of other modulators. The compound's high solubility in DMSO (up to 100 mM) [1] also facilitates its use in perfusion systems and local application experiments.

Application

Selection Property

Validation Focus

Excitotoxicity pathway research (cultures/slices)

Competitive glutamate-site antagonist

Calcium-influx and excitotoxicity endpoints

In vivo seizure research (MES model)

Reported anticonvulsant model response

Seizure propagation and NMDA receptor contribution endpoints

Structural biology of ligand-gated ion channels

High-resolution binding mode confirmed

Subunit conformational transition analysis

• [1] Chou, T. H., et al. (2020). GluN1b-GluN2B NMDA receptor in complex with GluN2B antagonist SDZ 220-040. PDB: 6WHU. View Source